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For researchers, scientists, and drug development professionals in Oregon, adherence to

proper laboratory waste disposal procedures is paramount for ensuring safety, environmental

protection, and regulatory compliance. This guide provides essential, step-by-step guidance on

the operational and disposal plans for various types of laboratory waste, in accordance with

regulations set by the Oregon Department of Environmental Quality (DEQ) and the Oregon

Health Authority (OHA).

Determining Your Generator Status
The first crucial step in managing laboratory waste is to determine your facility's hazardous

waste generator status. This status, which dictates the specific regulations you must follow, is

based on the amount of hazardous waste generated per calendar month.[1][2][3]
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Generator
Category

Non-Acute
Hazardous Waste
Generation Rate
(per month)

Acute Hazardous
Waste Generation
Rate (per month)

On-site
Accumulation Limit

Large Quantity

Generator (LQG)

≥ 2,200 pounds (1,000

kg)
> 2.2 pounds (1 kg)

No time limit, but

subject to specific

storage requirements

Small Quantity

Generator (SQG)

> 220 pounds (100

kg) and < 2,200

pounds (1,000 kg)

≤ 2.2 pounds (1 kg)

≤ 180 days (or 270

days if the nearest

treatment, storage,

disposal, or recycling

facility is more than

200 miles away)[2]

Very Small Quantity

Generator (VSQG)
≤ 220 pounds (100 kg) ≤ 2.2 pounds (1 kg)

≤ 2,200 pounds (1,000

kg)[1][4]

Hazardous Waste Identification and Segregation
Proper identification and segregation of hazardous waste at the point of generation are critical

to prevent dangerous reactions and ensure appropriate disposal.

Waste Characterization Protocol:
Initial Assessment: Determine if the material is a solid waste.

Listed Waste Check: Ascertain if the waste is specifically listed as hazardous by the EPA (F,

K, P, or U-listed wastes) or as an Oregon-only hazardous waste.[5] P-listed wastes are

considered acute hazardous wastes, and accumulating more than 2.2 pounds of P-listed

waste will classify a laboratory as a Large Quantity Generator.[5]

Characteristic Waste Evaluation: If not a listed waste, determine if it exhibits any of the four

hazardous characteristics:

Ignitability: Flashpoint less than 140°F (60°C).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.oregon.gov/deq/FilterDocs/HWDefinitions.pdf
https://www.oregon.gov/deq/hazards-and-cleanup/hw/pages/hw-faq.aspx
https://www.oregonmetro.gov/sites/default/files/2023/02/27/Business-hazardous-waste-application-and-waste-inventory-instructions.pdf
https://www.oregon.gov/deq/FilterDocs/labwastemanual.pdf
https://www.oregon.gov/deq/FilterDocs/labwastemanual.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3271705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosivity: pH less than or equal to 2 or greater than or equal to 12.5.

Reactivity: Unstable, undergoes rapid or violent chemical reaction.

Toxicity: Contains contaminants at concentrations equal to or greater than regulatory

levels.

Oregon-Specific Wastes: Be aware of wastes that are unique to Oregon's regulations, such

as certain pesticide residues.[5]

Figure 1. Hazardous Waste Determination Workflow

Chemical Waste Disposal Procedures
Once identified as hazardous, chemical waste must be managed according to specific

protocols for accumulation, labeling, and disposal.

Chemical Waste Accumulation and Labeling Protocol:
Container Selection: Use a container that is compatible with the waste being stored. The

container must be in good condition with a secure, leak-proof lid. Do not use metal

containers for acidic or basic waste.

Labeling: All hazardous waste containers must be labeled with a hazardous waste tag as

soon as waste is first added. The label must include:

The words "Hazardous Waste."

The full chemical names of all constituents (no abbreviations) and their approximate

percentages. The percentages should add up to 100%.

The specific hazard(s) of the waste (e.g., ignitable, corrosive, reactive, toxic).

The name and contact information of the responsible party.

The date accumulation began (the date the first drop of waste was added to the

container).
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Storage: Store hazardous waste containers in a designated satellite accumulation area at or

near the point of generation. The storage area should be secure and have secondary

containment to hold the entire contents of the largest container in case of a leak.

Full Containers: Do not overfill containers; fill to no more than 80% capacity to allow for

expansion.

Requesting Pickup: Once a container is full or the accumulation time limit is approaching,

request a waste pickup from your institution's Environmental Health and Safety (EHS)

department.

Figure 2. Chemical Waste Disposal Workflow

Biological and Infectious Waste Disposal
The Oregon Health Authority (OHA) regulates the management of infectious waste, which is

categorized as pathological waste, biological waste, cultures and stocks, and sharps.[6]

Infectious Waste Segregation and Disposal Protocol:
Segregation: Infectious waste must be segregated from other waste streams at the point of

generation.[7]

Containment:

Non-sharps: Place in disposable red plastic bags or containers that are impervious to

moisture and strong enough to prevent tearing.[7] These bags must be placed in a rigid,

leak-proof, and labeled secondary container with a tight-fitting lid.[7] The secondary

container should be labeled with the international biohazard symbol and the words

"Biomedical Waste".[7]

Sharps: All sharps must be placed in a leak-proof, rigid, puncture-resistant red container

that is taped closed or tightly lidded.[7] These containers must also be clearly identified as

containing infectious waste.

Storage:
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Untreated infectious waste must be refrigerated if stored for more than 24 hours and

disposed of within 7 days.[8]

Storage areas must be secured to prevent unauthorized access and marked with warning

signs.[7]

Treatment and Disposal:

Pathological waste (e.g., human tissues, organs) must be incinerated.[8]

Biological waste (e.g., blood-saturated materials) must be incinerated, autoclaved, or

treated by an OHA-approved method.[6][8]

Cultures and stocks must be incinerated or sterilized.[8]

Sharps must be incinerated, autoclaved, or treated by another OHA-approved method

before landfill disposal in a segregated area.[6][8]

Liquid biological waste may be discharged into a sewage system that provides secondary

treatment.[6][8]

Universal Waste
Universal waste is a category of hazardous waste that has less stringent regulatory

requirements. In Oregon, this includes:[9][10]

Batteries (rechargeable)

Pesticides

Mercury-containing equipment (e.g., thermostats)

Lamps (e.g., fluorescent bulbs)

Aerosol cans

Universal Waste Handling Protocol:
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Collection: Collect universal waste in designated, structurally sound containers that are

protected from damage.

Labeling: Label containers with the words "Universal Waste" and the type of waste (e.g.,

"Universal Waste - Batteries"). The date accumulation begins must also be on the label.

Storage: Universal waste can be accumulated for up to one year.

Disposal: Contact your institution's EHS for pickup and proper disposal through a certified

universal waste handler.

Empty Containers
Containers that held hazardous materials must be properly managed. To be considered

"empty" and disposable in the regular trash, a container must be triple-rinsed.[5] The rinsate

may need to be managed as hazardous waste. Containers that held P-listed chemicals have

more stringent emptying requirements.[5] All labels must be defaced or removed before

disposal.

Spills and Emergencies
In the event of a chemical spill, your laboratory should have a spill response plan. For small,

manageable spills, trained personnel with appropriate personal protective equipment (PPE)

and spill kits can handle the cleanup. For large or highly hazardous spills, evacuate the area,

notify others, and contact your institution's EHS and emergency services.

By adhering to these procedures, Oregon's research and development community can

maintain a safe working environment, protect the state's natural resources, and ensure

compliance with all applicable regulations. For specific questions or in case of uncertainty,

always consult your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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